3-hydroxy-1-(morpholin-4-ylmethyl)-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H24N2O4
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 3-hydroxy-1-(morpholin-4-ylmethyl)-3-[(E)-2-oxo-4-phenylbut-3-enyl]indol-2-one
• InChI: InChI=1S/C23H24N2O4/c26-19(11-10-18-6-2-1-3-7-18)16-23(28)20-8-4-5-9-21(20)25(22(23)27)17-24-12-14-29-15-13-24/h1-11,28H,12-17H2/b11-10+
• InChI Key: PSFBEPOVEIOALP-ZHACJKMWSA-N
• Isomeric SMILES: C1COCCN1CN2C3=CC=CC=C3C(C2=O)(CC(=O)/C=C/C4=CC=CC=C4)O
• SMILES: C1COCCN1CN2C3=CC=CC=C3C(C2=O)(CC(=O)C=CC4=CC=CC=C4)O

Description

3-hydroxy-1-(morpholin-4-ylmethyl)-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the class of indolinone derivatives. It has attracted significant attention in scientific research due to its potential applications in the treatment of various diseases. In

Mechanism of Action

The mechanism of action of 3-hydroxy-1-(morpholin-4-ylmethyl)-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one involves the inhibition of various enzymes and proteins involved in disease progression. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division. Additionally, it has been shown to inhibit the activity of reverse transcriptase, an enzyme required for the replication of retroviruses such as HIV.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-hydroxy-1-(morpholin-4-ylmethyl)-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one vary depending on the specific disease being treated. For example, in cancer cells, it has been shown to induce apoptosis, or programmed cell death. In Alzheimer's disease, it has been shown to inhibit the aggregation of beta-amyloid, a protein that forms plaques in the brains of Alzheimer's patients.

Advantages and Limitations for Lab Experiments

One advantage of using 3-hydroxy-1-(morpholin-4-ylmethyl)-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one in lab experiments is its relatively low toxicity compared to other anticancer drugs. However, one limitation is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

For research on 3-hydroxy-1-(morpholin-4-ylmethyl)-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one include further studies on its potential applications in the treatment of Alzheimer's disease and Parkinson's disease. Additionally, research on its potential use in combination with other drugs for the treatment of cancer may be warranted. Further studies on its mechanism of action may also provide insight into its potential applications in other diseases.

Synthesis Methods

The synthesis method of 3-hydroxy-1-(morpholin-4-ylmethyl)-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one involves the reaction of 1-(morpholin-4-ylmethyl)-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one with hydroxylamine hydrochloride in the presence of sodium acetate and acetic acid. The resulting product is then treated with sodium hydroxide to obtain 3-hydroxy-1-(morpholin-4-ylmethyl)-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one.

Scientific Research Applications

3-hydroxy-1-(morpholin-4-ylmethyl)-3-[(3E)-2-oxo-4-phenylbut-3-en-1-yl]-1,3-dihydro-2H-indol-2-one has been studied extensively for its potential applications in the treatment of various diseases. It has been shown to exhibit anticancer, antiviral, and antimicrobial activity. Additionally, it has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.